Cas no 1040676-77-4 (1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,5-dimethoxybenzoyl)piperazine)

• Product Name: 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,5-dimethoxybenzoyl)piperazine
• CAS No: 1040676-77-4
• MF: C₂₁H₂₂F₂N₆O₃
• MW: 444.434590816498
• CID: 5949891
• PubChem ID: 30858229
• Update Time: 2025-06-10

1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,5-dimethoxybenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,5-dimethoxybenzoyl)piperazine
• [4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-(3,5-dimethoxyphenyl)methanone
• (4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(3,5-dimethoxyphenyl)methanone
• F5250-0889
• VU0638920-1
• AKOS024502881
• 1040676-77-4

• Inchi： 1S/C21H22F2N6O3/c1-31-16-9-14(10-17(12-16)32-2)21(30)28-7-5-27(6-8-28)13-20-24-25-26-29(20)15-3-4-18(22)19(23)11-15/h3-4,9-12H,5-8,13H2,1-2H3
• InChI Key： BDXYGFYCBFSIQR-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2N(C3=CC=C(F)C(F)=C3)N=NN=2)CC1)(C1=CC(OC)=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 444.17214491g/mol
• Monoisotopic Mass: 444.17214491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,5-dimethoxybenzoyl)piperazine

Comprehensive Overview of 1-{[1-(3,4-Difluorophenyl)-1H-1,2,3,4-Tetrazol-5-yl]Methyl}-4-(3,5-Dimethoxybenzoyl)Piperazine (CAS 1040676-77-4)

The compound 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,5-dimethoxybenzoyl)piperazine, identified by its CAS number 1040676-77-4, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a tetrazole ring and a piperazine backbone, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of G-protein-coupled receptors (GPCRs), a class of proteins that play a critical role in signal transduction and are targets for many drugs.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and drug discovery. The compound's 3,4-difluorophenyl and 3,5-dimethoxybenzoyl moieties contribute to its lipophilicity and binding affinity, which are crucial for interactions with biological targets. These properties align with current trends in structure-activity relationship (SAR) studies, where researchers aim to optimize molecular designs for enhanced efficacy and selectivity.

One of the most frequently searched topics in this domain is the role of tetrazole derivatives in central nervous system (CNS) disorders. Given the compound's structural similarity to other neuroactive agents, it has been explored for potential applications in conditions like anxiety, depression, and neurodegenerative diseases. Additionally, its piperazine component is a common motif in psychoactive pharmaceuticals, further fueling interest in its mechanistic pathways.

From a synthetic chemistry perspective, the preparation of CAS 1040676-77-4 involves multi-step organic transformations, including N-alkylation and acylations. These methods are widely discussed in academic forums and industrial research, reflecting the growing emphasis on green chemistry and atom-economical processes. Researchers are also investigating scalable production techniques to meet the demands of preclinical and clinical trials.

The compound's physicochemical properties, such as its logP value and aqueous solubility, are critical for its pharmacokinetic profile. These metrics are often queried in drug development circles, as they influence bioavailability and metabolic stability. Furthermore, its potential interactions with cytochrome P450 enzymes are a hot topic, given the importance of drug-drug interactions in therapeutic outcomes.

In the context of computational chemistry, molecular docking studies of 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,5-dimethoxybenzoyl)piperazine have revealed promising binding modes with various receptor targets. These insights are invaluable for virtual screening campaigns, which are increasingly used to accelerate hit-to-lead optimization. Such approaches are particularly relevant in the era of AI-driven drug discovery, where algorithms predict molecular behavior with high accuracy.

Another area of interest is the compound's potential in oncology research. Preliminary studies suggest that its tetrazole and piperazine framework may interfere with cell proliferation pathways, making it a candidate for targeted cancer therapies. This aligns with the broader trend of developing kinase inhibitors and epigenetic modulators, which dominate contemporary cancer drug development pipelines.

Lastly, the safety and toxicological profile of CAS 1040676-77-4 are under scrutiny, as regulatory agencies emphasize early-stage risk assessment. Data on its acute toxicity, genotoxicity, and metabolic stability are highly sought after by researchers and developers alike. These factors are critical for ensuring compliance with Good Laboratory Practice (GLP) standards and advancing the compound toward investigational new drug (IND) status.